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Compound of Interest

Compound Name:
1-(2-Methoxyethyl)piperidin-3-

amine

CAS No.: 1250372-30-5

Cat. No.: B1523935 Get Quote

Part 1: Executive Safety Directive
Immediate Action Required: Treat 1-(2-Methoxyethyl)piperidin-3-amine as a Corrosive and

Flammable organic base.[1] Strictly Prohibited: Do NOT mix with acids, oxidizers, or

halogenated solvents.[1]

Critical Parameter Specification

Primary Hazard
Corrosive (Skin/Eye Damage),

Combustible/Flammable Liquid

Waste Stream Organic Alkaline (Basic) Waste

RCRA Codes
D002 (Corrosive), D001 (Ignitable - verify flash

point)

Compatible Containers
HDPE (High-Density Polyethylene) or

Borosilicate Glass

Incompatible Materials
Strong Acids, Oxidizing Agents, Acid Chlorides,

Acid Anhydrides
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Part 2: Chemical Identification & Hazard
Assessment
Chemical Identity[1][3]

Chemical Name: 1-(2-Methoxyethyl)piperidin-3-amine[2][3][4]

CAS Number:

Free Base:[1] Not widely listed (Treat as generic piperidine derivative)

Dihydrochloride Salt: 1909313-85-4 / 2306245-94-1 [1, 2]

Molecular Formula: C₈H₁₈N₂O[1]

Functional Groups: Secondary amine (piperidine ring), Primary amine (pendant), Ether

linkage.[1]

Hazard Classification (GHS)
Based on structural analogs (e.g., 1-(2-Aminoethyl)piperidine, Piperidine), this compound

exhibits the following hazards [4, 5]:

Corrosive to Metals (Category 1): May be corrosive to aluminum and zinc.[1]

Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[1]

Flammable Liquid (Category 3): Flash point likely between 50°C and 70°C.[1]

Acute Toxicity (Oral/Dermal): Harmful if swallowed or in contact with skin.[1]
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Expert Insight: The presence of the primary amine group at position 3 and the tertiary amine at

position 1 makes this compound highly basic (pKa ~10-11).[1] Exothermic neutralization is a

significant risk if accidentally mixed with acidic waste streams.[1]

Part 3: Pre-Disposal Handling & Segregation
Container Selection
Select containers that maintain integrity under high pH conditions.[1]

Material Compatibility Notes

HDPE Excellent

Preferred for bulk liquid waste.

[1] Resistant to strong bases.

[1]

Glass Good

Suitable for small volumes.[1]

Inspect for cracks; use plastic-

coated safety glass if possible.

[1]

Metal Poor

Avoid. Corrosive to aluminum;

potential for catalytic

decomposition with some

metals.[1]

Waste Segregation Protocol
The Golden Rule: Segregate by Chemical Compatibility, not just physical state.[1]

Stream A (Correct): Combine with other non-halogenated organic bases (e.g., Triethylamine,

Pyridine, Morpholine).[1]
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Stream B (Prohibited): NEVER add to "General Organic Waste" if that stream contains acidic

byproducts (e.g., Acetic acid, TFA).[1]

Stream C (Prohibited): NEVER mix with Oxidizers (Peroxides, Nitric Acid) due to

fire/explosion risk.[1]

Part 4: Step-by-Step Disposal Procedure
Phase 1: Preparation

Don PPE: Nitrile gloves (double-gloving recommended), chemical splash goggles, and a lab

coat.[1] Use a face shield if pouring >500 mL.[1]

Verify pH: If the waste is an aqueous mixture, verify pH > 10 using a dipstick.[1] If < 4, do not

add to the basic waste container without careful, slow neutralization in a separate vessel

first.[1]

Phase 2: Collection
Labeling: Affix a hazardous waste label before adding waste.[1]

Required Fields: "Hazardous Waste," Chemical Name (No abbreviations), "Corrosive,"

"Flammable."[1]

Transfer: Pour liquid slowly into the designated Organic Alkaline waste container. Use a

funnel to prevent spills.[1]

Rinsing: Triple-rinse the empty reagent bottle with a compatible solvent (e.g., Ethanol or

Water).[1] Add rinsate to the same waste container.

Phase 3: Storage & Hand-off
Cap Tightly: Ensure the cap is vented if there is any risk of ongoing gas evolution, though

stable amines typically do not require vented caps unless mixed.[1]

Secondary Containment: Store the waste bottle in a polyethylene tray to capture leaks.

Disposal: Contact your facility's EHS department or a licensed hazardous waste contractor

(e.g., Clean Harbors, Veolia) for pickup.[1] The ultimate disposal method is Incineration at a
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permitted facility.[1]

Part 5: Emergency Response (Spills)
Minor Spill (< 100 mL):

Evacuate the immediate area and ensure good ventilation.[1]

Absorb with an inert material (Vermiculite, Dry Sand, or Commercial Amine Spills Pads).[1]

Note: Do not use paper towels as they may ignite if the amine is concentrated and hot.[1]

Neutralize cautiously with a weak acid neutralizer (e.g., Citric Acid or Sodium Bisulfate) only

if trained.[1]

Collect debris into a wide-mouth jar labeled "Hazardous Waste: Debris

(Corrosive/Flammable)."

Major Spill (> 100 mL or outside fume hood):

Alert personnel and evacuate the lab.

Call EHS/Emergency Response immediately.[1]

Do not attempt cleanup without self-contained breathing apparatus (SCBA) due to potential

respiratory irritation.[1]

Part 6: Waste Stream Decision Logic
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Start: 1-(2-Methoxyethyl)piperidin-3-amine Waste

Is the waste Solid or Liquid?

Is it pure chemical or contaminated debris?

Solid

Is it mixed with other chemicals?

Liquid

Pure Substance (Salt/Free Base) Contaminated Wipes/Gloves Are contaminants Acidic or Oxidizing?

Mixture

Organic Alkaline Waste Stream
(HDPE Container)

Pure / Compatible Solvents

No (Other Bases/Solvents)

STOP: Segregate Immediately!
Neutralize separately or use separate container.

Yes (Acid/Oxidizer)

Solid Waste Bin
Label: Toxic/Corrosive Solid

Hazardous Debris Bin
Label: Trace Contamination

Click to download full resolution via product page

Caption: Decision logic for segregating 1-(2-Methoxyethyl)piperidin-3-amine waste streams

to prevent incompatibility incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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